2-Phenylnicotinic acid
Overview
Description
2-Phenylnicotinic acid, also known by its CAS Number 33421-39-5, is a chemical compound with the linear formula C12H9NO2 . It has a molecular weight of 199.21 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C12H9NO2 . The compound has a molecular weight of 199.21 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 199.21 . The compound has a boiling point of 401.6°C at 760 mmHg .Scientific Research Applications
Analgesic and Anti-Inflammatory Applications
A study by Moradi et al. (2010) discussed the synthesis of 2-phenoxynicotinic acid hydrazides, which were evaluated for analgesic and anti-inflammatory activities. These compounds showed moderate to high effectiveness in these areas, comparable to mefenamic acid, a known reference drug. This highlights 2-phenoxynicotinic acid derivatives' potential in pain and inflammation management (Moradi et al., 2010).
Neurotropic and Cardiotropic Properties
Derivatives of isonicotinic acid, closely related to 2-phenylnicotinic acid, have been studied for their neurotropic and cardiotropic effects. Research by Samvelian et al. (1992) showed that new derivatives of isonicotinic acid demonstrated notable activity in these areas, suggesting potential applications in neurological and cardiovascular treatments (Samvelian et al., 1992).
Luminescent Hybrid Materials
Wang and Yan (2006) focused on creating luminescent hybrid materials using modified 2-hydroxynicotinic acid. These materials showed potential for use in advanced lighting and display technologies, thanks to their efficient energy transfer processes and strong emissions (Wang & Yan, 2006).
Anticancer Activity
Salahuddin et al. (2013) synthesized a novel compound from 2-hydroxynicotinic acid, which showed potential in inhibiting the growth of cancer cells, particularly in leukemia P388 treatment. This highlights the potential application of this compound derivatives in developing new anticancer drugs (Salahuddin et al., 2013).
Antibacterial Action Against Plant Pathogens
A study by Naz et al. (2020) described the synthesis of 2-Phenylbutyric acid-based organotin (IV) complexes, which demonstrated significant antibacterial action against various plant pathogens. This suggests the potential use of this compound derivatives in agricultural applications to protect plants from bacterial diseases (Naz et al., 2020).
Cytogenotoxicity Studies
Khalil et al. (2017) investigated the cytogenotoxic effects of a phenylboronic acid derivative, closely related tothis compound, using the Allium cepa test. This study is significant in understanding the potential toxicological effects of these compounds, which is crucial for their safe application in medical and agricultural contexts (Khalil et al., 2017).
Reductimetric Titrants in Chemistry
Research by Vulterin and Zýka (1963) explored the application of isonicotinic acid hydrazide, similar to this compound, as a reductimetric titrant. This study provided insights into the stability and efficiency of such compounds in analytical chemistry applications (Vulterin & Zýka, 1963).
Protective Syntheses in Chemistry
A study by Kaupp et al. (2003) demonstrated the use of phenylboronic acid, related to this compound, in the solid-state protection of various organic compounds. This method highlights the utility of these compounds in chemical synthesis, providing a waste-free and efficient approach (Kaupp et al., 2003).
Applications in Drug Delivery
Ma and Shi (2014) discussed the synthesis of phenylboronic acid-based nanoparticles, closely related to this compound, for use in glucose-responsive drug delivery systems. This innovative approach has potential applications in the controlled release of drugs, particularly for diabetic patients (Ma & Shi, 2014).
Organocatalyst in Chemical Synthesis
Zolfigol et al. (2013) reported the use of isonicotinic acid as a dual and biological organocatalyst in the synthesis of pyranopyrazoles. This highlights the role of this compound derivatives in facilitating chemical reactions, potentially leading to more efficient and environmentally friendly synthesis processes (Zolfigol et al., 2013).
Safety and Hazards
2-Phenylnicotinic acid is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It’s known that phenolic compounds, which 2-phenylnicotinic acid is a part of, often interact with proteins, enzymes, and cell membranes, influencing various cellular functions .
Mode of Action
Phenolic compounds generally exert their effects through antioxidant activity, enzyme inhibition, and interaction with cell signaling pathways .
Biochemical Pathways
Phenolic compounds are known to influence the shikimate and phenylpropanoid pathways, which are crucial for the biosynthesis of individual phenolic compounds .
Pharmacokinetics
It’s known that the compound has high gastrointestinal absorption and is bbb permeant .
Result of Action
As a phenolic compound, it may have antioxidant properties and could potentially interact with various cellular components .
Action Environment
It’s known that factors such as ph, temperature, and presence of other compounds can affect the stability and efficacy of phenolic compounds .
Biochemical Analysis
Biochemical Properties
2-Phenylnicotinic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been identified as an inhibitor of the enzyme CYP1A2, which is involved in the metabolism of drugs and other xenobiotics . Additionally, this compound can bind to certain proteins, altering their function and activity. These interactions are crucial for understanding the compound’s potential therapeutic effects and its role in metabolic pathways.
Cellular Effects
This compound influences various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can modulate the activity of signaling molecules, leading to changes in cellular responses. It also impacts gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing the production of specific proteins . These effects are essential for understanding how this compound can be used in therapeutic applications.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with various biomolecules at the molecular level. The compound can bind to enzymes, inhibiting or activating their activity. For instance, its inhibition of CYP1A2 affects the enzyme’s ability to metabolize certain substrates . Additionally, this compound can influence gene expression by binding to DNA or interacting with transcription factors, leading to changes in the transcriptional activity of specific genes . These molecular interactions are critical for understanding the compound’s biochemical effects.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biochemical activity . Long-term exposure to the compound can result in alterations in cellular processes, which are important for understanding its potential therapeutic applications.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as modulating enzyme activity and influencing cellular processes. At high doses, it can cause toxic or adverse effects, including cellular damage and disruption of metabolic pathways . Understanding the dosage effects is crucial for determining the safe and effective use of this compound in therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For example, the compound is metabolized by CYP1A2, which converts it into various metabolites . These metabolic pathways are essential for understanding how this compound is processed in the body and its potential effects on metabolic flux and metabolite levels.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. The compound can be transported by specific transporters and binding proteins, which influence its localization and accumulation within cells . Understanding these transport mechanisms is important for determining how this compound exerts its effects in different tissues and cellular compartments.
Subcellular Localization
This compound exhibits specific subcellular localization, which affects its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . These localization mechanisms are crucial for understanding how this compound interacts with various biomolecules and exerts its biochemical effects.
properties
IUPAC Name |
2-phenylpyridine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-12(15)10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-8H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLQVAEFYIADOKI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=CC=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80187060 | |
Record name | 2-Phenylnicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80187060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33421-39-5 | |
Record name | 2-Phenyl-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33421-39-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Phenylnicotinic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033421395 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 33421-39-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=127178 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Phenylnicotinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80187060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-phenylnicotinic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.813 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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